Cas no 82777-09-1 (2'-Iodo-1,1':3',1''-terphenyl)

2'-Iodo-1,1':3',1''-terphenyl structure
2'-Iodo-1,1':3',1''-terphenyl structure
Product Name:2'-Iodo-1,1':3',1''-terphenyl
CAS No:82777-09-1
MF:C18H13I
MW:356.200297117233
MDL:MFCD00185026
CID:90833
PubChem ID:4078433
Update Time:2024-10-27

2'-Iodo-1,1':3',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

    • 2'-Iodo-1,1':3',1''-terphenyl
    • 2'-Iodo-m-terphenyl
    • 2-iodo-1,3-diphenylbenzene
    • 1,1':3',1''-Terphenyl,2'-iodo
    • 2,6-diphenyliodobenzene
    • 2,6-diphenylphenyl iodide
    • 2,6-Ph2C6H3I
    • 2'-HYDROXYBUTYROPHENONE
    • m-terphenyliodide
    • RLZYBGOJAWOQMK-UHFFFAOYSA
    • 1-Iodo-2,6-diphenylbenzene
    • RLZYBGOJAWOQMK-UHFFFAOYSA-
    • 2'-Iodo-1,1':3',1''-terbenzene
    • 1,1':3',1''-Terphenyl, 2'-iodo-
    • 2'-IODO-(1,1',3',1'')TERPHENYL
    • 2′-Iodo-1,1′:3′,1′′-terphenyl (ACI)
    • 2,6-Diphenyl-1-iodobenzene
    • 2′-Iodo-m-terphenyl
    • MFCD00185026
    • SCHEMBL2562923
    • CS-0101724
    • AKOS024430156
    • 2-Iodo-1,1:3,1-terphenyl
    • T72977
    • InChI=1/C18H13I/c19-18-16(14-8-3-1-4-9-14)12-7-13-17(18)15-10-5-2-6-11-15/h1-13H
    • DTXSID10399093
    • 82777-09-1
    • 2 inverted exclamation mark -Iodo-1,1 inverted exclamation mark :3 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -terphenyl
    • I1086
    • BS-17563
    • SY234901
    • 2-IODO-3-PHENYL-1,1'-BIPHENYL
    • MDL： MFCD00185026
    • Inchi： 1S/C18H13I/c19-18-16(14-8-3-1-4-9-14)12-7-13-17(18)15-10-5-2-6-11-15/h1-13H
    • InChI Key： RLZYBGOJAWOQMK-UHFFFAOYSA-N
    • SMILES： IC1C(C2C=CC=CC=2)=CC=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 356.00600
  • Monoisotopic Mass: 356.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.471
  • Melting Point: 113.0 to 117.0 deg-C
  • Boiling Point: 435.1°C at 760 mmHg
  • Flash Point: 197.3°C
  • Refractive Index: 1.65
  • PSA: 0.00000
  • LogP: 5.62520
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

2'-Iodo-1,1':3',1''-terphenyl Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2'-Iodo-1,1':3',1''-terphenyl Pricemore >>

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2'-Iodo-1,1':3',1''-terphenyl Production Method

Production Method 1

87666-57-7 87666-57-7
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ,  Toluene ;  0.5 h, 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  0 °C; 1 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ;  1 h, 0 °C; 4 h, 0 °C; 16 h, rt
Reference
Efficient Suppression of Chain Transfer and Branching via Cs-Type Shielding in a Neutral Nickel(II) Catalyst
Wang, Chaoqun; et al, Angewandte Chemie, 2021, 60(8), 4018-4022

Production Method 2

19821-80-8 19821-80-8
82777-09-1 82777-09-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Iodine
Reference
A one-pot synthesis of m-terphenyls, via a two-aryne sequence
Du, Chi Jen Frank; et al, Journal of Organic Chemistry, 1986, 51(16), 3162-5

Production Method 3

591-51-5 591-51-5
82777-09-1 82777-09-1
Reaction Conditions
1.1 Solvents: Diethyl ether ;  rt; 15 h, rt; rt → 0 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt
Reference
From Bis(silylene) and Bis(germylene) Pincer-Type Nickel(II) Complexes to Isolable Intermediates of the Nickel-Catalyzed Sonogashira Cross-Coupling Reaction
Gallego, Daniel; et al, Journal of the American Chemical Society, 2013, 135(41), 15617-15626

Production Method 4

62347-12-0 62347-12-0
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran ,  Hexane
1.3 Reagents: Iodine
Reference
Two efficient routes to meta-terphenyls from 1,3-dichlorobenzenes
Saednya, Akbar; et al, Synthesis, 1996, (12), 1455-1458

Production Method 5

19230-28-5 19230-28-5
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Ethylmagnesium bromide Solvents: Tetrahydrofuran ;  rt; 1 h, rt
1.2 Solvents: Tetrahydrofuran ;  overnight, reflux; cooled
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
Reference
Formation of diaryl telluroxides and tellurones by photosensitized oxygenation of diaryl tellurides
Oba, Makoto; et al, Inorganic Chemistry, 2010, 49(22), 10680-10686

Production Method 6

19821-80-8 19821-80-8
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  67 °C; 5 h, 67 °C; 67 °C → 0 °C
1.2 Solvents: Tetrahydrofuran ;  5 h, rt; rt → 0 °C
1.3 Reagents: Iodine ;  1 h, rt
Reference
Synthesis and Acidity of 5-(m-Terphenyl-2'-yl)-1H-tetrazoles: Evidence for an Enhanced Polar-π Effect Compared to Carboxylic Acids
Bookser, Brett C. ; et al, Journal of Medicinal Chemistry, 2021, 64(6), 3197-3203

Production Method 7

608-30-0 608-30-0
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
1.2 Reagents: Potassium iodide
2.1 Solvents: Tetrahydrofuran
2.2 Reagents: Iodine
Reference
A one-pot synthesis of m-terphenyls, via a two-aryne sequence
Du, Chi Jen Frank; et al, Journal of Organic Chemistry, 1986, 51(16), 3162-5

Production Method 8

87666-57-7 87666-57-7
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid ,  Potassium iodide
Reference
Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)
Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

Production Method 9

19821-80-8 19821-80-8
82777-09-1 82777-09-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 3 h, rt; rt → 0 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  0 °C; overnight, 0 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water
Reference
Ir-Catalyzed Synthesis of Substituted Tribenzosilepins by Dehydrogenative C-H/Si-H Coupling
Shibata, Takanori ; et al, Journal of Organic Chemistry, 2018, 83(7), 3426-3432

Production Method 10

591-51-5 591-51-5
82777-09-1 82777-09-1
Reaction Conditions
1.1 Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
Synthesis of α-alkylated γ-butyrolactones with concomitant anhydride kinetic resolution using a sulfamide-based catalyst
Claveau, Romain; et al, Organic & Biomolecular Chemistry, 2018, 16(41), 7574-7578

Production Method 11

82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran
2.1 Solvents: Tetrahydrofuran ;  rt; 3 h, rt; rt → 0 °C
2.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  0 °C; overnight, 0 °C
2.3 Reagents: Sodium thiosulfate Solvents: Water
Reference
Ir-Catalyzed Synthesis of Substituted Tribenzosilepins by Dehydrogenative C-H/Si-H Coupling
Shibata, Takanori ; et al, Journal of Organic Chemistry, 2018, 83(7), 3426-3432

Production Method 12

19625-69-5 19625-69-5
82777-09-1 82777-09-1
Reaction Conditions
1.1 -
2.1 Reagents: Sodium nitrite ,  Sulfuric acid ,  Potassium iodide
Reference
Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)
Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

Production Method 13

82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane
2.1 Reagents: Magnesium Solvents: Tetrahydrofuran
2.2 Solvents: Tetrahydrofuran ,  Hexane
2.3 Reagents: Iodine
Reference
Two efficient routes to meta-terphenyls from 1,3-dichlorobenzenes
Saednya, Akbar; et al, Synthesis, 1996, (12), 1455-1458

Production Method 14

98-80-6 98-80-6
608-30-0 608-30-0
82777-09-1 82777-09-1
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  48 h, 95 °C
2.1 Reagents: Acetic acid Solvents: Acetic acid ,  Toluene ;  0.5 h, 0 °C
2.2 Reagents: Sodium nitrite Solvents: Water ;  0 °C; 1 h, 0 °C
2.3 Reagents: Potassium iodide Solvents: Water ;  1 h, 0 °C; 4 h, 0 °C; 16 h, rt
Reference
Efficient Suppression of Chain Transfer and Branching via Cs-Type Shielding in a Neutral Nickel(II) Catalyst
Wang, Chaoqun; et al, Angewandte Chemie, 2021, 60(8), 4018-4022

Production Method 15

591-50-4 591-50-4
13402-32-9 13402-32-9
82777-09-1 82777-09-1
Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Sodium nitrite ,  Sulfuric acid ,  Potassium iodide
Reference
Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)
Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

2'-Iodo-1,1':3',1''-terphenyl Raw materials

2'-Iodo-1,1':3',1''-terphenyl Preparation Products

2'-Iodo-1,1':3',1''-terphenyl Related Literature

82777-09-1 (2'-Iodo-1,1':3',1''-terphenyl) Related Products

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